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Compound of Interest

Compound Name: 2,5-Dibromopyridin-3-amine

Cat. No.: B1286601 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

2,5-Dibromopyridin-3-amine (CAS No. 90902-84-4), a chemical compound utilized in various

research and development applications. Adherence to these procedures is critical to ensure the

safety of laboratory personnel and to maintain compliance with environmental regulations. This

guide is intended for researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment
2,5-Dibromopyridin-3-amine is a hazardous substance requiring careful handling. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals identifies it

with the following hazards:

H301: Toxic if swallowed[1][2]

H318: Causes serious eye damage[1][2]

Due to these hazards, appropriate Personal Protective Equipment (PPE) must be worn at all

times when handling this compound or its waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1286601?utm_src=pdf-interest
https://www.benchchem.com/product/b1286601?utm_src=pdf-body
https://www.benchchem.com/product/b1286601?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dibromopyridin-3-amine
https://www.echemi.com/produce/pr2404224226-2-5-dibromo-3-aminopyridine.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dibromopyridin-3-amine
https://www.echemi.com/produce/pr2404224226-2-5-dibromo-3-aminopyridine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard ID GHS Classification
Required Personal
Protective Equipment
(PPE)

H301
Acute Toxicity, Oral (Category

3)

Chemical-resistant gloves

(e.g., nitrile), lab coat, and

safety glasses. Do not eat,

drink, or smoke when using

this product. Wash hands

thoroughly after handling.[2][3]

H318
Serious Eye Damage

(Category 1)

Chemical safety goggles or a

face shield are mandatory.[2]

Ensure an eyewash station is

readily accessible.[3]

Experimental Protocol: Step-by-Step Disposal
Procedure
The primary method for the disposal of 2,5-Dibromopyridin-3-amine and its contaminated

materials is through a licensed hazardous waste disposal service or your institution's

Environmental Health and Safety (EHS) department. In-lab treatment is not recommended.

Step 1: Waste Segregation

Identify and Segregate: All waste containing 2,5-Dibromopyridin-3-amine must be

identified. This includes unused compound, reaction byproducts, contaminated labware (e.g.,

pipette tips, vials, weighing paper), and contaminated PPE.

Halogenated Organic Waste: As a brominated compound, this chemical must be segregated

into the "Halogenated Organic Waste" stream. Do not mix with non-halogenated chemical

waste, as this can complicate and increase the cost of disposal.

Step 2: Waste Collection and Containment

Solid Waste:
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Collect solid 2,5-Dibromopyridin-3-amine waste and contaminated disposables in a

dedicated, clearly labeled, and sealable container. A high-density polyethylene (HDPE)

container is a suitable choice.

The container must be kept closed except when adding waste.[4]

Use dry clean-up procedures for any spills; avoid generating dust.[3]

Liquid Waste:

For solutions containing 2,5-Dibromopyridin-3-amine, use a dedicated, leak-proof, and

shatter-resistant waste container.

Label the container clearly as "Halogenated Organic Liquid Waste."

Do not overfill containers; a general guideline is to fill to no more than 80% capacity to

allow for vapor expansion.

Contaminated Labware:

For glassware, the first rinse with a suitable solvent should be collected as hazardous

waste.[5] For highly toxic materials, the first three rinses must be collected.[5]

Disposable items like gloves and weighing papers that have come into contact with the

chemical should be placed in the solid waste container.

Step 3: Labeling and Storage

Clear Labeling: All waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name "2,5-Dibromopyridin-3-amine," and the approximate

concentration and quantity.

Secure Storage: Store waste containers in a designated, well-ventilated, and secure area,

away from incompatible materials such as strong oxidizing agents.[6] Ensure containers are

stored in secondary containment to prevent spills.

Step 4: Arranging for Disposal
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Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed chemical waste disposal company to schedule a waste pickup.[4]

Provide Documentation: Be prepared to provide documentation on the waste's composition

and volume.

Follow Regulations: Disposal must be carried out in accordance with all local, regional, and

national regulations.[3][7] The P501 precautionary statement specifically mandates the

disposal of contents/container to an appropriate treatment and disposal facility in accordance

with applicable laws and regulations.[2]

Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of 2,5-
Dibromopyridin-3-amine.
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Caption: Waste Disposal Workflow for 2,5-Dibromopyridin-3-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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